Cas no 885269-64-7 (Carbamic acid,[[2-(aminomethyl)-4-bromophenyl]methyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[[2-(aminomethyl)-4-bromophenyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 885269-64-7
• MF: C₁₃H₁₉BrN₂O₂
• MW: 315.206162691116
• CID: 710658
• PubChem ID: 53432552
• Update Time: 2025-04-19

Carbamic acid,[[2-(aminomethyl)-4-bromophenyl]methyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[[2-(aminomethyl)-4-bromophenyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• Tert-butyl 2-(aminomethyl)-4-bromobenzylcarbamate
• tert-butyl N-[[2-(aminomethyl)-4-bromophenyl]methyl]carbamate
• 885269-64-7
• DTXSID50700568
• MB05502
• tert-Butyl {[2-(aminomethyl)-4-bromophenyl]methyl}carbamate

• Inchi： 1S/C13H19BrN2O2/c1-13(2,3)18-12(17)16-8-9-4-5-11(14)6-10(9)7-15/h4-6H,7-8,15H2,1-3H3,(H,16,17)
• InChI Key： PCVVVRABWXFYJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.06299g/mol
• Monoisotopic Mass: 314.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų